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Compound of Interest

Compound Name: Xanthiazone

Cat. No.: B150639

For Immediate Release

This technical guide provides a comprehensive overview of Xanthiazone, a thiazinedione
compound of interest for research and development in various scientific fields. This document
outlines potential suppliers, key chemical and physical properties, and insights into its
biological activities, offering a valuable resource for researchers, scientists, and drug
development professionals.

Sourcing and Procurement of Research-Grade
Xanthiazone

Xanthiazone (CAS No. 212701-97-8) is available for research purposes from a number of
specialized chemical suppliers. Researchers should inquire with these vendors for current
pricing, availability, and detailed certificates of analysis.
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. . Available ]
Supplier Purity . Price (USD) Notes
Quantities
As of recent
NatureStandard HPLC =98% 5mg $3,980.00
data.
States "For
research use
MedchemExpres . ) .
Not specified Inquire Inquire only. We do not
s
sell to patients.”
[1]
) N ] Provides Safety
DC Chemicals Not specified 100mg, 250mg Inquire
Data Sheet.
] ) ) ) Lists multiple
ChemicalBook Varies Varies Varies ]
suppliers.

Physicochemical Properties of Xanthiazone

A thorough understanding of Xanthiazone's properties is crucial for its effective use in

experimental settings.

Property Value Source

Molecular Formula C11H13NOsS PubChem][2]

Molecular Weight 239.29 g/mol PubChem|[2]

CAS Number 212701-97-8 NatureStandard, DC
Chemicals][3]

Appearance Solid (form may vary) General

Storage (Powder) -20°C DC Chemicals[1]

Storage (in Solvent) -80°C DC Chemicals[1]
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Biological Activity and Potential Research
Applications

Xanthiazone was first isolated from the fruits of Xanthium strumarium by Ma et al. in 1998. As
a member of the thiazinedione class, it shares a structural motif with compounds known for a
range of biological activities. While specific research on Xanthiazone is limited, the broader
families of compounds it belongs to—xanthine derivatives and thiazolidinediones—are well-
studied.

Antifungal Activity: Initial reports suggest that Xanthiazone exhibits anti-fungal properties. This
warrants further investigation to determine its spectrum of activity and potential as a lead
compound for novel antifungal agents.

Potential Mechanisms of Action (Inferred from Related Compounds): Derivatives of xanthine
and thiazolidinedione are known to interact with several key signaling pathways. Researchers
investigating Xanthiazone may consider exploring the following potential mechanisms:

e Phosphodiesterase (PDE) Inhibition: Xanthine derivatives are classic inhibitors of PDEs,
leading to increased intracellular levels of cyclic adenosine monophosphate (cCAMP) and
cyclic guanosine monophosphate (cGMP). This can impact a wide array of cellular
processes, including inflammation and smooth muscle relaxation.

» Adenosine Receptor Antagonism: Many xanthines act as antagonists at adenosine
receptors, which can modulate neurotransmission and inflammation.

o Antioxidant Effects: Some thiazolidinone derivatives have demonstrated antioxidant
properties, which could be relevant in disease models involving oxidative stress.

Experimental Protocols

Due to the limited number of published studies specifically utilizing Xanthiazone, detailed
experimental protocols are not readily available. Researchers should develop study-specific
protocols based on the physicochemical properties outlined above and methodologies used for
similar compounds. The original isolation of Xanthiazone was reported in Phytochemistry,
1998, volume 48, issue 6, on pages 1083-1085. This publication may provide foundational
information for handling and characterization.
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General Handling and Storage Recommendations: Based on supplier safety data sheets, the
following precautions are advised:

» Handling: Avoid inhalation, and contact with eyes and skin. Use in a well-ventilated area[1].

o Personal Protective Equipment: Wear safety goggles, protective gloves, and impervious
clothing[1].

o Storage: Store the powdered form at -20°C and solutions in solvent at -80°C to ensure
stability[1].

Key Signaling Pathways and Experimental
Workflows (Hypothetical)

To facilitate future research, the following diagrams illustrate hypothetical signaling pathways
that Xanthiazone might influence, based on the activities of related compounds, and a general

experimental workflow for investigating its biological effects.

General Experimental Workflow for Xanthiazone

Sourcing & Preparation In Vitro Screening Mechanistic Studies In Vivo Validation

Procure Xanthiazone Prepare stock solutions Enzyme inhibition assays Target identification
from supplier (e.g.,in DMSO) (e.0., PDE, Kinase) (e.q., pull-down assays)

Animal model studies
(e.g., disease efficacy)

Signaling pathway analysis
(e.g.. Western Blot, GPCR)

Pharmacokinetics/
Pharmaco dynamics

Cellbased assays
(e.g., cytotoxicity, proliferation)

Click to download full resolution via product page

Caption: A generalized workflow for the research and development of Xanthiazone.
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Hypothetical Signaling Pathways for Xanthiazone
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Caption: Potential signaling pathways influenced by Xanthiazone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unveiling Xanthiazone: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150639#where-to-purchase-xanthiazone-for-
research-purposes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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